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Compound of Interest

Compound Name: Sodium metaborate tetrahydrate

Cat. No.: B076319

Essential Safety and Handling Guide for Sodium
Metaborate Tetrahydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Sodium Metaborate Tetrahydrate in a laboratory setting. It
is intended for researchers, scientists, and professionals in drug development to ensure safe
and compliant laboratory practices.

Personal Protective Equipment (PPE)

When handling Sodium Metaborate Tetrahydrate, the following personal protective
equipment is mandatory to minimize exposure and ensure personal safety.

Engineering Controls:

o Ventilation: Use in a well-ventilated area. Facilities should be equipped with adequate
ventilation to keep airborne concentrations low.[1][2]

o Eyewash and Safety Shower: An eyewash facility and a safety shower must be readily
accessible in the immediate work area.[1][3]

Eye and Face Protection:
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o Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]

Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2] The suitability
and durability of the glove type depend on usage. For prolonged or frequently repeated
contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is
recommended. For brief contact, a glove with a protection class of 3 or higher (breakthrough
time >60 minutes) is recommended.[5]

» Clothing: Wear appropriate protective clothing, such as a lab coat or long-sleeved clothing, to
prevent skin exposure.[1][3]

Respiratory Protection:

« |n situations where dust generation is unavoidable and exposure limits may be exceeded, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][4][6]
Follow OSHA respirator regulations found in 29 CFR 1910.134.[1]

Exposure Limits and Physical Properties

The following table summarizes key quantitative safety data and physical properties for
Sodium Metaborate Tetrahydrate.
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Parameter Value Reference
Occupational Exposure Limit Rio Tinto recommends an 6]
(OEL) internal OEL of 1 mg B/m3.

TWA: 2 mg/m3 (Inhalable
fraction), STEL: 6 mg/m3 [7]

(Inhalable fraction)

ACGIH TLV (for Borate

Compounds, Inorganic)

Oral LD50 (Rat) 2330 mg/kg [1]

10.6 (0.1% solution), 11.1

pH (1.0% solution), 11.5 (4.0% [7]
solution)
- 41.9% at 20°C, 109.8% at
Water Solubility [6]

100°C

Standard Operating Procedures

Handling:

e Read and understand all safety precautions before handling.[8]

e Avoid contact with eyes, skin, and clothing.[1][8]

e Minimize dust generation and accumulation.[1]

e Use only in a well-ventilated area or outdoors.[2][8]

e Wash hands and any exposed skin thoroughly after handling.[1][9]
e Do not eat, drink, or smoke in work areas.[2][6]

Storage:

o Store in a cool, dry, well-ventilated area.[1]

» Keep the container tightly closed and in its original container.[1][2]
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o Store away from incompatible substances such as strong acids and metals.[1][4][6]

Spill and Disposal Plan

Accidental Release Measures: In the event of a spill, follow these steps to ensure a safe and
effective cleanup.

o Evacuate: Evacuate unnecessary personnel from the area.[8]
o Ventilate: Ensure the area is well-ventilated.[8]

o Personal Protection: Use proper personal protective equipment as outlined in the PPE
section.[1][8]

e Containment and Cleanup:
o For minor spills, use dry clean-up procedures and avoid generating dust.[5]

o Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[11[5]
o Clean the spill area with water.[8]

e Emergency Contact: For major spills, alert emergency responders and inform them of the
location and nature of the hazard.[5]

Disposal:

o Dispose of waste material and contaminated packaging in accordance with local, state, and
federal regulations.[5][10]

» Do not allow the chemical to enter drains or sewers.[8][10]

e Surplus and non-recyclable solutions can be offered to a licensed disposal company.[11]
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Caption: Workflow for handling a Sodium metaborate tetrahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Sodium
metaborate tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076319#personal-protective-equipment-for-handling-
sodium-metaborate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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